3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(4-fluoro-3-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO2/c1-16-11-7-8(4-5-10(11)13)9-3-2-6-14-12(9)15/h2-7H,1H3,(H,14,15)
• InChI Key: IPKALAUUBHOFHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CNC2=O)F
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID00682820
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261992-49-7

Description

3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine (3-FMPH) is a novel organic compound with a wide range of applications in scientific research. It is an aromatic compound containing a phenyl group with a fluorine atom and a methoxy group attached to the ring. It has a pyridine ring with a hydroxyl group attached to the ring. 3-FMPH is an important reagent used in various organic synthesis reactions, such as the synthesis of heterocyclic compounds or the preparation of complex molecules. Its unique structure and properties make it an ideal reagent for a variety of applications.

Mechanism of Action

The mechanism of action of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the methoxy group of the molecule is responsible for the catalytic activity of the compound. The methoxy group is believed to act as a Lewis acid, which facilitates the formation of covalent bonds between the reactants, thus speeding up the reaction. The fluorine atom of the molecule is also believed to play an important role in the catalytic activity of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% are not well understood. However, it is believed to have some anti-inflammatory and anti-oxidant properties. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has been shown to have some anti-cancer properties and to increase the production of certain enzymes in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its high purity. It is available in a 95% pure form, which makes it ideal for use in a variety of reactions. Another advantage is its low cost, which makes it an affordable reagent for laboratory experiments.
However, there are some limitations to using 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments. It is not very soluble in water and is not very stable in acidic or basic conditions. In addition, it is not very reactive and can be difficult to work with in certain reactions.

Future Directions

There are a number of future directions for research into 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%. One such direction is to further explore its applications in organic synthesis. In particular, further research into the synthesis of heterocyclic compounds and the preparation of complex molecules could be beneficial. Additionally, further research into the biochemical and physiological effects of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% could lead to the development of new pharmaceuticals and pesticides. Finally, further research into the mechanism of action of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% could lead to the development of new catalysts and stabilizers.

Synthesis Methods

3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a variety of methods. One of the most commonly used methods is the reaction of 4-fluoro-3-methoxyphenyl bromide with pyridine-2-carboxaldehyde in the presence of a base. This reaction produces the desired product in high yields. Another method for the synthesis of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% involves the reaction of 4-fluoro-3-methoxyphenyl bromide with 2-hydroxy-3-methoxy-pyridine in the presence of a base. This method also produces high yields of 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%.

Scientific Research Applications

3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis reactions, such as the synthesis of heterocyclic compounds or the preparation of complex molecules. It is also used as a starting material for the synthesis of pharmaceuticals, pesticides, and other specialty chemicals. In addition, 3-(4-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% is used as a catalyst in the synthesis of polymers and as a stabilizer in the storage of organic compounds.